Cas no 65671-25-2 (1,2-Benzenediamine, 4-(propylsulfonyl)-)

• Product Name: 1,2-Benzenediamine, 4-(propylsulfonyl)-
• CAS No: 65671-25-2
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 1699933
• Update Time: 2024-09-02

1,2-Benzenediamine, 4-(propylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-(propylsulfonyl)-

• Inchi： 1S/C9H14N2O2S/c1-2-5-14(12,13)7-3-4-8(10)9(11)6-7/h3-4,6H,2,5,10-11H2,1H3
• InChI Key： SNNMXLZBXANAFL-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(S(CCC)(=O)=O)C=C1N

Computed Properties

• Exact Mass: 214.07772
• Monoisotopic Mass: 214.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.6A^2

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• Boiling Point: 458.6±45.0 °C(Predicted)
• PSA: 86.18
• pka: 2.32±0.10(Predicted)